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Compound Name: 2,2-Diethoxyethanethioamide

Cat. No.: B055322 Get Quote

An In-Depth Technical Guide on the Molecular Structure of 2,2-Diethoxyethanethioamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure and

physicochemical properties of 2,2-Diethoxyethanethioamide. While experimental data for this

specific compound is limited, this document compiles predicted data based on established

chemical principles and analogous structures. It includes detailed, generalized experimental

protocols for its synthesis and characterization using modern spectroscopic techniques.

Furthermore, this guide discusses the potential biological significance of the thioamide

functional group, offering a basis for future research and drug development applications.

Introduction
2,2-Diethoxyethanethioamide is an organic compound featuring a thioamide functional group.

Thioamides are sulfur analogs of amides where the carbonyl oxygen is replaced by a sulfur

atom. This substitution significantly alters the electronic and steric properties of the molecule,

influencing its chemical reactivity, hydrogen bonding capabilities, and stability.[1] Thioamides

are recognized as important structural motifs in a range of biologically active compounds and

serve as versatile intermediates in organic synthesis.[2][3] The presence of the diethyl acetal

group further adds to its unique chemical character. This guide aims to provide a detailed
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theoretical framework for understanding the molecular structure and properties of 2,2-
Diethoxyethanethioamide to facilitate further research.

Molecular Structure and Physicochemical
Properties
The molecular structure of 2,2-Diethoxyethanethioamide can be explicitly determined from its

name. The core is a two-carbon ethanethioamide backbone. A thioamide group (-C(=S)NH₂) is

attached to one carbon, and two ethoxy groups (-OCH₂CH₃) are attached to the second

carbon, forming a diethyl acetal.

Visualization of Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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